Cas no 26456-59-7 (pyrimidin-5-ol)

• Product Name: pyrimidin-5-ol
• CAS No: 26456-59-7
• MF: C₄H₄N₂O
• MW: 96.0873603820801
• MDL: MFCD06412562
• CID: 52938
• PubChem ID: 565855
• Update Time: 2025-10-28

pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypyrimidine
• 5-Pyrimidinol
• 5-Hydroxypyrimidine. AcOH salt
• Pyrimidin-5-ol
• pyrimidin-5-ol HCl
• 5-hydroxy-pyrimidine
• 5-Pyrimidinol (6CI,7CI,8CI,9CI)
• pyrimidine-5-ol
• 5-PYRIMIDINYLOXY
• LTXJLQINBYSQFU-UHFFFAOYSA-N
• zlchem 890
• PubChem20799
• ZLD0351
• 5-Hydroxypyrimidine CH3COOH Salt
• BCP27555
• STL557725
• BBL103915
• SB20218
• PB27730
• VP50292
• AM803608
• ST2413744
• AB0023842
• W4985
• DTXSID20902471
• AC-22800
• E79179
• MFCD06412562
• 26456-59-7
• EN300-73563
• J-517621
• CS-W019717
• A15433
• Z1116372083
• FT-0691855
• (pyrimidin-5-yl)oxidanyl
• SY004827
• FT-0647035
• AKOS006282730
• SS-6052
• pyrimidine, 5-hydroxy-
• DB-080999
• pyrimidin-5-ol

• MDL： MFCD06412562
• Inchi： 1S/C4H4N2O/c7-4-1-5-3-6-2-4/h1-3,7H
• InChI Key： LTXJLQINBYSQFU-UHFFFAOYSA-N
• SMILES： OC1=CN=CN=C1

Computed Properties

• Exact Mass: 96.03240
• Monoisotopic Mass: 96.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46

Experimental Properties

• Melting Point: 212-214°C
• PSA: 46.01000
• LogP: 0.18220

Additional information on pyrimidin-5-ol

Pyrimidin-5-ol: A Comprehensive Overview

Pyrimidin-5-ol, also known by its CAS registry number CAS No. 26456-59-7, is a heterocyclic organic compound that belongs to the pyrimidine family. Pyrimidines are a class of aromatic six-membered rings containing two nitrogen atoms at positions 1 and 3. The presence of a hydroxyl group (-OH) at position 5 in the pyrimidine ring gives this compound its name, pyrimidin-5-ol. This compound has been of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications.

The synthesis of pyrimidin-5-ol has been extensively studied, with researchers exploring various methods to optimize its production. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to rapidly heat reactants, thereby accelerating the formation of the pyrimidine ring structure. Recent studies have also focused on green chemistry principles, aiming to develop environmentally friendly synthesis pathways for pyrimidin-5-ol.

In terms of applications, pyrimidin-5-ol has demonstrated potential in the development of novel pharmaceutical agents. Its structural similarity to certain nucleobases found in DNA and RNA makes it a valuable starting material for designing drug candidates targeting various biological pathways. For instance, researchers have explored its use in creating inhibitors for kinase enzymes, which are often overactive in cancer cells. These studies have highlighted the importance of understanding the relationship between the chemical structure of pyrimidin-5-ol and its biological activity.

The biological activity of pyrimidin-5-ol is closely tied to its ability to interact with specific protein targets. Recent advancements in computational chemistry have enabled scientists to perform detailed molecular docking studies, providing insights into how this compound binds to potential therapeutic targets. These studies have revealed that the hydroxyl group at position 5 plays a crucial role in stabilizing interactions with target proteins, underscoring the importance of this functional group in determining bioactivity.

Beyond its role in drug discovery, pyrimidin